Cas no 834885-80-2 (Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2S)-)

• Product Name: Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2S)-
• CAS No: 834885-80-2
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 670697
• PubChem ID: 71415294
• Update Time: 2025-04-19

Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2S)-
• (1S,2S)-2-butyl-1-hydroxycyclopentane-1-carbonitrile
• DTXSID30834714
• 834885-80-2

• Inchi： 1S/C10H17NO/c1-2-3-5-9-6-4-7-10(9,12)8-11/h9,12H,2-7H2,1H3/t9-,10+/m0/s1
• InChI Key： BPGMMOKNYWTRSX-VHSXEESVSA-N
• SMILES： O[C@@]1(C#N)CCC[C@@H]1CCCC

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44Ų